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Compound of Interest

Compound Name: DL-Norepinephrine tartrate

Cat. No.: B1679907

Technical Support Center: DL-Norepinephrine
Tartrate

This technical support center provides researchers, scientists, and drug development
professionals with best practices for storing and handling DL-Norepinephrine tartrate powder.
It includes troubleshooting guides and frequently asked questions to address specific issues
that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for DL-Norepinephrine tartrate powder?

Al: DL-Norepinephrine tartrate powder should be stored at 4°C in a sealed container, away
from moisture.[1] For long-term stability, some suppliers recommend storage at -20°C.[2] It is
crucial to keep the powder protected from light and air, as it is sensitive to oxidation.[3][4]

Q2: How should | prepare and store stock solutions of DL-Norepinephrine tartrate?

A2: Stock solutions should be prepared fresh whenever possible. If storage is necessary, they
can be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1][5] Solutions should
be stored in sealed containers, protected from moisture.[1][5] To prevent degradation from
repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller,
single-use volumes.
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Q3: What solvents can be used to dissolve DL-Norepinephrine tartrate powder?

A3: DL-Norepinephrine tartrate is soluble in various solvents. Water, DMSO, and PBS (pH
7.2) are commonly used.[1][2] For cell culture experiments, it is often dissolved in a buffer
containing an antioxidant like ascorbic acid to prevent oxidation.[1]

Q4: Is DL-Norepinephrine tartrate sensitive to light?

A4: Yes, DL-Norepinephrine tartrate is sensitive to light and air.[3][4] Both the powder and its
solutions should be protected from light to prevent degradation. Using amber-colored vials or
wrapping containers in foil is recommended.

Troubleshooting Guide

Issue 1: Inconsistent or weaker than expected results in my experiments.

o Possible Cause: Degradation of the DL-Norepinephrine tartrate due to improper storage or
handling.

o Solution: Ensure the powder is stored at the correct temperature, sealed, and protected
from light and moisture. Prepare fresh stock solutions for each experiment. If using stored
stock solutions, ensure they have not exceeded their recommended storage time and
have not undergone multiple freeze-thaw cycles.

» Possible Cause: Oxidation of the norepinephrine in your working solution.

o Solution: Prepare working solutions immediately before use. Consider adding an
antioxidant, such as ascorbic acid, to your solvent to improve stability, especially for in
vitro assays.[1]

» Possible Cause: Incorrect concentration of the prepared solution.

o Solution: Double-check all calculations for preparing your stock and working solutions.
Ensure your balance is properly calibrated before weighing the powder.

Issue 2: My DL-Norepinephrine tartrate solution has changed color (e.g., turned pink or
brown).
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» Possible Cause: This is a visual indicator of oxidation and degradation.

o Solution: Discard the solution immediately. Do not use discolored solutions in your
experiments as they will not yield accurate or reproducible results. Prepare a fresh
solution from powder that has been stored correctly.

Issue 3: | am observing high background noise or artifacts in my assay.
e Possible Cause: Presence of degradation products in your norepinephrine solution.

o Solution: As with discolored solutions, this indicates degradation. Prepare a fresh solution.
For sensitive assays, consider purifying your norepinephrine solution using appropriate
chromatographic techniques if you suspect the presence of impurities.

o Possible Cause: The solvent or other reagents in your assay are interfering with the
measurement.

o Solution: Run appropriate controls, including a vehicle control (solvent without
norepinephrine) to identify any background signal from your reagents.

Data Presentation

Table 1: Solubility of DL-Norepinephrine Tartrate

Solvent Approximate Solubility Reference

~35 mg/mL (requires

Water o [1]
sonication)

DMSO ~11.67 mg/mL [1]

PBS (pH 7.2) ~10 mg/mL [1]

Table 2: Stability of DL-Norepinephrine Tartrate Stock Solutions
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Storage . .
Storage Duration Recommendations Reference
Temperature

Sealed storage, away
-80°C Up to 6 months ) [1][5]
from moisture

Sealed storage, away
-20°C Up to 1 month ) [11[5]
from moisture

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution for Cell Culture
e Materials:

o DL-Norepinephrine tartrate powder

o

Sterile, nuclease-free water or PBS (pH 7.2)

o

L-ascorbic acid (optional, as an antioxidant)

[¢]

Sterile, light-protecting microcentrifuge tubes

[¢]

Calibrated analytical balance

o

Vortex mixer

o

0.22 pm syringe filter
e Procedure:

1. If using an antioxidant, prepare a stock solution of 100 mM L-ascorbic acid in sterile water
and filter-sterilize it. Add this to your water or PBS to a final concentration of 0.1 mM.

2. On a calibrated analytical balance, carefully weigh the required amount of DL-
Norepinephrine tartrate powder in a sterile environment. (Molecular Weight of DL-
Norepinephrine tartrate is 319.26 g/mol).
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3. Transfer the weighed powder to a sterile, light-protecting microcentrifuge tube.

4. Add the appropriate volume of sterile water or PBS (with or without antioxidant) to achieve
a final concentration of 10 mM.

5. Gently vortex the tube until the powder is completely dissolved.

6. If the solution is for sterile cell culture applications, filter it through a 0.22 um syringe filter
into a new sterile, light-protecting tube.[1]

7. Aliguot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

8. Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.
Protocol 2: In Vivo Administration via Intravenous Infusion (Example for Rodents)

Disclaimer: All animal experiments must be conducted in accordance with institutional and
national guidelines for the care and use of laboratory animals.

e Materials:
o DL-Norepinephrine tartrate stock solution (prepared as in Protocol 1)
o Sterile saline (0.9% NaCl) or 5% dextrose solution (D5W)
o Infusion pump
o Catheters and other surgical equipment for intravenous access
e Procedure:
1. Thaw an aliquot of the DL-Norepinephrine tartrate stock solution and protect it from light.

2. Dilute the stock solution to the desired final concentration for infusion using sterile saline
or D5W. A common starting concentration for small animals is in the range of 1-10 pg/mL.
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3. Prepare the animal for intravenous infusion by surgically implanting a catheter into a
suitable vein (e.g., jugular or femoral vein) under anesthesia.

4. Fill the infusion line with the diluted norepinephrine solution, ensuring there are no air
bubbles.

5. Connect the infusion line to the animal's catheter and begin the infusion using a calibrated
infusion pump at the desired flow rate. The dosage is typically calculated in pg/kg/min and
the flow rate is adjusted based on the animal's weight and the concentration of the

solution.

6. Monitor the animal's physiological parameters (e.g., blood pressure, heart rate)
continuously throughout the infusion period.

7. Adjust the infusion rate as needed to achieve the desired experimental effect.
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Caption: Norepinephrine signaling pathway.
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Caption: Experimental workflow for solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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